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Compound of Interest

Compound Name: 15-Dihydroepioxylubimin

Cat. No.: B1149753 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and regulatory

compliance. This guide provides a comprehensive overview of the recommended disposal

procedures for 15-Dihydroepioxylubimin, a sesquiterpenoid used in research. Due to the

limited availability of specific degradation or neutralization protocols for this compound, the

following procedures are based on general best practices for the disposal of hazardous

research chemicals.

It is imperative to consult and adhere to your institution's specific safety guidelines and local

regulations for hazardous waste disposal, as these may vary.

Chemical and Physical Properties
A summary of the known and predicted properties of 15-Dihydroepioxylubimin is provided

below. This information is essential for a comprehensive understanding of the compound's

characteristics.
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Property Value Source

Molecular Formula C₁₅H₂₆O₃ [1]

Molecular Weight 254.4 g/mol [1]

Boiling Point 386.7 ± 42.0 °C (Predicted)

Density 1.10 ± 0.1 g/cm³ (Predicted)

pKa 14.50 ± 0.70 (Predicted)

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Storage Desiccate at -20°C

Hazard Identification and Safety Precautions
15-Dihydroepioxylubimin is classified as harmful if swallowed, in contact with skin, or if

inhaled. The acute and delayed symptoms and effects of this substance are not fully known.

Therefore, stringent safety measures are required during handling and disposal.

Personal Protective Equipment (PPE) to be worn:

Lab coat

Nitrile gloves

Protective eyewear (safety glasses or goggles)

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 15-
Dihydroepioxylubimin waste.
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Caption: Disposal workflow for 15-Dihydroepioxylubimin.

Step-by-Step Disposal Procedures
The following protocols are based on general guidelines for the disposal of solid and liquid

hazardous chemical waste in a laboratory setting.

Disposal of Solid 15-Dihydroepioxylubimin Waste
This category includes the pure compound, as well as any contaminated items such as

weighing paper, gloves, and pipette tips.

Experimental Protocol:

Segregation: Do not mix solid 15-Dihydroepioxylubimin waste with other types of waste.

Containment: Place all solid waste into a designated, leak-proof, and clearly labeled

hazardous waste container. The container should be compatible with the chemical.
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Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name: "15-Dihydroepioxylubimin".

Storage: Keep the hazardous waste container sealed at all times, except when adding

waste. Store it in a designated satellite accumulation area within the laboratory.

Disposal: Once the container is full, arrange for its collection by your institution's

environmental health and safety (EHS) department or a certified hazardous waste disposal

company.

Disposal of Liquid Waste Containing 15-
Dihydroepioxylubimin
This includes any solutions containing the compound.

Experimental Protocol:

Segregation: Do not dispose of liquid waste containing 15-Dihydroepioxylubimin down the

drain. Collect it separately from other liquid waste streams unless they are compatible.

Containment: Pour the liquid waste into a designated, leak-proof, and compatible hazardous

waste container. The original reagent bottle can be a suitable container.

Labeling: Clearly label the container with "Hazardous Waste" and list all chemical

constituents, including "15-Dihydroepioxylubimin" and the solvent(s) used.

Storage: Keep the container tightly sealed and store it in a secondary containment tray to

prevent spills.

Disposal: When the container is full, contact your institution's EHS department for pickup and

disposal.

Disposal of Empty 15-Dihydroepioxylubimin Containers
Empty containers must be decontaminated before being discarded as regular waste.

Experimental Protocol:
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Triple Rinsing: Rinse the empty container three times with a suitable solvent that can

dissolve 15-Dihydroepioxylubimin (e.g., acetone, ethyl acetate).

Rinsate Collection: The rinsate from all three rinses must be collected and disposed of as

hazardous liquid waste.

Container Disposal: Once triple-rinsed, the container can be considered decontaminated.

Deface or remove the original label and dispose of the container in the appropriate recycling

or trash bin, in accordance with your institution's policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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